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Compound of Interest

Compound Name:
2-(Azepan-1-YL)-2-(4-

chlorophenyl)acetic acid

Cat. No.: B11850452

Get Quote

Executive Summary
2-(Azepan-1-yl)-2-(4-chlorophenyl)acetic acid (Molecular Formula:

) represents a specialized structural motif combining a lipophilic 4-chlorophenyl group, a polar
carboxylic acid tail, and a bulky, seven-membered azepane (homopiperidine) ring.

This molecular architecture is characteristic of "privileged structures" in medicinal chemistry,

sharing pharmacophoric features with non-steroidal anti-inflammatory drugs (NSAIDs)

(phenylacetic acid backbone) and antihistamines/psychoactive agents (azepane moiety).[1]

The presence of a chiral center at the

-position renders this molecule a candidate for enantioselective synthesis or chiral resolution, a
critical quality attribute in pharmaceutical development.[1]

Key Analytical Challenges:

Conformational Flexibility: The seven-membered azepane ring exhibits complex fluxional

behavior in NMR timescales.[1]
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Chirality: The

-carbon is a stereogenic center requiring rigorous enantiomeric excess (ee) determination.[1]

Zwitterionic Character: The basic tertiary amine and acidic carboxyl group allow for

zwitterionic equilibrium, influencing solubility and chromatographic retention.[1]

Physicochemical Profile & Chemical Identity[1][2][3]
[4][5]

Property Specification / Value

IUPAC Name 2-(Azepan-1-yl)-2-(4-chlorophenyl)acetic acid

Molecular Formula

Molecular Weight 267.75 g/mol

Monoisotopic Mass
267.1026 Da (

Cl)

Appearance
White to off-white crystalline solid (typically as

HCl salt)

Solubility

Soluble in DMSO, Methanol; pH-dependent

solubility in aqueous media (high at pH < 2 and

pH > 8).[2][3][4][5][6]

pKa (Predicted) Acid: ~3.8 (COOH); Base: ~8.5 (Tertiary Amine)

LogP (Predicted)
2.1 – 2.5 (Lipophilic, but modulated by

ionization)

Synthetic Context & Impurity Logic
To accurately analyze the structure, one must understand its origin.[1] The two primary

synthetic routes dictate the impurity profile.[1]

Route A: Nucleophilic Substitution (Standard)
Reaction of
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-bromo-4-chlorophenylacetic acid with azepane.[1]

Mechanism:

displacement.[1]

Key Impurities:

Hydrolysis byproduct:

-hydroxy-4-chlorophenylacetic acid (from moisture).[1]

Elimination byproduct: 4-chlorophenylglyoxylic acid derivatives (if oxidation occurs).[1]

Regioisomers: Unlikely due to specific alpha-halo positioning.[1]

Route B: Strecker-Type Synthesis
Reaction of 4-chlorobenzaldehyde, azepane, and cyanide, followed by hydrolysis.[1]

Key Impurities:

-aminonitrile intermediate (incomplete hydrolysis).[1]

4-chlorobenzoic acid (oxidation of aldehyde).[1]

Diagram 1: Synthesis & Impurity Workflow

4-Chlorophenylacetic Acid
Precursor Alpha-Bromination Alpha-Bromo Intermediate

Azepane Substitution (Sn2)

Impurity A:
Alpha-Hydroxy Acid

H2O/Hydrolysis

Crude Target Molecule
(Racemic)

Impurity B:
Unreacted Azepane

Excess Reagent

Click to download full resolution via product page

Caption: Synthetic pathway via nucleophilic substitution highlighting critical impurity origins.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://www.benchchem.com/product/b11850452/docs?utm_src=pdf-body-img#comprehensive-structural-analysis-2-azepan-1-yl-2-4-chlorophenyl-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11850452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Elucidation Strategies
A. Mass Spectrometry (MS)
The presence of chlorine provides a definitive isotopic signature.[1]

Ionization: ESI+ (Electrospray Ionization, Positive Mode).[1]

Molecular Ion (

):

m/z 268.1 (

Cl isotope, 100% intensity).[1]

m/z 270.1 (

Cl isotope, ~32% intensity).[1]

Diagnostic: The 3:1 peak height ratio confirms the monochloro substitution.[1]

Fragmentation Pattern (

):

Loss of COOH:

(Decarboxylation is common in

-amino acids).[1]

Tropylium Ion:

(Chlorobenzyl cation formation).[1]

Azepane Ring:

(Azepanium ion).[1]

B. Nuclear Magnetic Resonance (NMR)
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The fluxional nature of the 7-membered ring broadens signals at room temperature.[1] High-

temperature NMR (

) may sharpen peaks.[1]

H NMR (400 MHz, DMSO-

) Prediction:

Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

COOH 11.0 - 13.0 Broad Singlet 1H

Carboxylic acid

proton

(exchangeable).

[1]

Ar-H 7.30 - 7.50 Multiplet (AA'BB') 4H
4-Chlorophenyl

ring symmetry.[1]

-CH 4.10 - 4.30 Singlet 1H

Benzylic

methine.[1]

Distinctive singlet

as no vicinal

protons exist.[1]

Azepane

-CH
2.60 - 2.80 Broad Multiplet 4H

Protons adjacent

to Nitrogen.[1]

Broadened by

ring inversion.[1]

Azepane

-CH
1.50 - 1.70 Multiplet 8H

Remaining ring

methylene

protons.[1]

C NMR Prediction:
Carbonyl (C=O): ~172-175 ppm.[1]

Aromatic C-Cl: ~133 ppm (quaternary).[1]
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Aromatic C-ipso: ~135 ppm.[1]

-Carbon: ~70-75 ppm (Deshielded by N and Phenyl).[1]

Azepane N-CH

: ~50-55 ppm.[1]

Azepane CH

: ~25-30 ppm.[1]

C. Infrared Spectroscopy (FT-IR)
3300 - 2500 cm

: Broad O-H stretch (carboxylic acid dimer).[1]

1720 - 1700 cm

: Strong C=O stretch (Acid carbonyl).[1]

1090 cm

: C-Cl stretch (Aromatic).

Stereochemical Analysis (Chirality)
The molecule possesses one chiral center at the

-carbon.[1]

Enantiomeric Separation Protocol
Since the synthesis is likely racemic, separating the (R) and (S) enantiomers is critical for

biological profiling.[1]

Method: Chiral High-Performance Liquid Chromatography (HPLC).[1]

Column Selection: Polysaccharide-based columns (e.g., Chiralpak AD-H or OD-H).[1]
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Mobile Phase: Hexane : Isopropanol : TFA (90:10:0.1).[1] The acid additive (TFA) is crucial to

suppress ionization of the carboxylic acid and amine, ensuring sharp peak shape.[1]

Absolute Configuration Assignment
X-Ray Crystallography: The "Gold Standard."[1] Requires growing a single crystal of the salt

(e.g., HCl salt).[1] The heavy chlorine atom facilitates anomalous scattering methods for

absolute structure determination.[1]

Circular Dichroism (CD): Comparison of the CD spectrum with known

-phenylglycine derivatives.[1]

Analytical Workflow Diagram
The following diagram outlines the logical flow for full characterization, from crude synthesis to

validated pure compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11850452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unknown Sample
(White Solid)

Purity Screen
(HPLC-UV / LC-MS)

Purity > 95%?

Prep-HPLC / Recrystallization

No

Structural ID
(NMR, IR, HRMS)

Yes

Chiral Analysis
(Chiral HPLC / X-Ray)

Validated Reference Standard

Click to download full resolution via product page

Caption: Step-by-step decision tree for the structural validation of the target compound.
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Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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